
Essential Safety and Handling Guide for E260
(Acetic Acid)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: E260

Cat. No.: B7760952 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

E260, commonly known as acetic acid. Adherence to these procedures is essential for

ensuring a safe laboratory environment.

E260, or acetic acid, is a versatile organic compound widely used in research and

development.[1][2] While it is a key component of vinegar in its diluted form, concentrated

forms, such as glacial acetic acid, are corrosive and flammable, necessitating stringent safety

protocols.[3][4][5][6]

Hazard Identification and Personal Protective
Equipment (PPE)
Concentrated acetic acid is corrosive and can cause severe skin burns and eye damage.[3][6]

[7] It is also a flammable liquid with vapors that can form explosive mixtures with air.[4][8]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling E260 (Acetic Acid)
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles or

a face shield (minimum 8-

inch).[3][6]

To protect against splashes

and vapors that can cause

severe eye damage.[3][6]

Hand Protection

Nitrile or butyl rubber gloves.[3]

[9][10] Gloves should be

inspected before use and

disposed of properly after

handling.[1]

To prevent skin contact, which

can result in severe burns.[3]

[6]

Body Protection

Flame-retardant and anti-static

laboratory coat.[3] Full-length

pants and closed-toe shoes

are also required.[10]

To protect against splashes

and potential fire hazards.

Respiratory

A NIOSH-approved respirator

with an acid gas cartridge

should be used when

engineering controls are

insufficient or during a large

spill.[4][10]

To prevent inhalation of

corrosive vapors, which can

cause respiratory tract irritation

and damage.[5][6]

Quantitative Safety Data for Acetic Acid
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Property Value Significance

Flash Point 39°C (103°F)

The lowest temperature at

which vapors can ignite in the

air.[4] Indicates a significant

fire hazard.

Lower Explosion Limit 4% in air

The minimum concentration of

vapor in the air that will

propagate a flame.[4]

Upper Explosion Limit 19.9% in air

The maximum concentration of

vapor in the air that will

propagate a flame.[4]

pKa 4.76

Indicates that it is a weak acid,

but still capable of causing

significant corrosion and

burns.[1]

pH (1M solution) ~2.4
Demonstrates the acidic nature

of the substance in solution.[1]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle concentrated acetic acid in a properly functioning chemical fume hood to

minimize vapor inhalation.[3][5]

Ensure an eyewash station and safety shower are readily accessible in the work area.[4][6]

Handling Procedures:

Before handling, ensure all necessary PPE is donned correctly.[3]

Keep the container tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.[4] Do not breathe in vapors or mists.[4]
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Keep away from heat, sparks, open flames, and other sources of ignition.[3][6]

Ground all equipment containing the material to prevent static discharge.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight.[10][11]

Keep containers in a designated, labeled area, and store them below eye level.[11]

Store away from incompatible materials such as oxidizing agents, reducing agents, metals,

and alkalis.[6]

Disposal Plan: Waste Management and Spill
Response
Waste Disposal:

Dilute Solutions (<10%): Can be neutralized with a suitable base like sodium bicarbonate.

[12] The pH should be checked to ensure it is neutral (pH 7) before disposing down the drain

with copious amounts of water, in accordance with local regulations.[5][12]

Concentrated Solutions (>10%) or Contaminated Waste: Must be collected in a designated,

properly labeled hazardous waste container.[5][12] Arrange for disposal through a licensed

hazardous waste management service.[5][13] Never dispose of concentrated acetic acid in

regular trash or down the sink.[5]

Spill Response:

Small Spills (<1 L): If trained, wear appropriate PPE and absorb the spill with an inert

material such as sand or a spill kit absorbent.[10] Collect the absorbed material into a

designated hazardous waste container.[10]

Large Spills (>1 L): Evacuate the area immediately.[10] If safe to do so, contain the spill to a

small area.[10] Do not attempt to clean up a large spill without proper training and

equipment, including a self-contained breathing apparatus.[6] Contact your institution's

environmental health and safety department.
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Workflow for Safe Handling of E260 (Acetic Acid)
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Caption: Workflow for the safe handling and disposal of E260 (Acetic Acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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